Cas no 16121-14-5 (Oxacyclododecane-2,8-dione)

• Product Name: Oxacyclododecane-2,8-dione
• CAS No: 16121-14-5
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 2780356
• PubChem ID: 566723
• Update Time: 2025-04-21

Oxacyclododecane-2,8-dione Chemical and Physical Properties

Names and Identifiers

• 1-Oxacyclododecan-2,8-dione
• Oxacyclododecane-2,8-dione #
• Oxacyclododecane-2,8-dione
• 16121-14-5
• UXXMYQVAUQQYNE-UHFFFAOYSA-N
• SCHEMBL13317121
• DTXSID00340716

• Inchi： 1S/C11H18O3/c12-10-6-2-1-3-8-11(13)14-9-5-4-7-10/h1-9H2
• InChI Key： UXXMYQVAUQQYNE-UHFFFAOYSA-N
• SMILES： O1C(CCCCCC(CCCC1)=O)=O

Computed Properties

• Exact Mass: 198.125594432Da
• Monoisotopic Mass: 198.125594432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.4Ų